(Z)-3-phenyl-1-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one

• IUPAC Name: (Z)-3-phenyl-1-[3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C20H19N3O2S/c24-18(11-10-15-6-2-1-3-7-15)23-12-4-8-16(14-23)19-21-22-20(25-19)17-9-5-13-26-17/h1-3,5-7,9-11,13,16H,4,8,12,14H2/b11-10-
• InChI Key: UHVPFPUIRJHOPN-KHPPLWFESA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C=CC2=CC=CC=C2)C3=NN=C(O3)C4=CC=CS4
• Isomeric SMILES: C1CC(CN(C1)C(=O)/C=C\C2=CC=CC=C2)C3=NN=C(O3)C4=CC=CS4
• Molecular Formula: C20H19N3O2S
• Molecular Weight: 365.5 g/mol

Description

(Z)-3-phenyl-1-(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C20H19N3O2S and its molecular weight is 365.45. The purity is usually 95%.
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Scientific Research Applications

1. Biological Activities

1,3,4-Oxadiazole bearing compounds, which include derivatives similar to the compound , have garnered interest due to their diverse biological activities. A study by Khalid et al. (2016) synthesized N-substituted derivatives of 1,3,4-oxadiazole and found they exhibited moderate to significant antibacterial activity. Similarly, Khalid et al. (2016) synthesized 5-substituted 1,3,4-oxadiazole derivatives which were screened against the butyrylcholinesterase enzyme, demonstrating potential biological applications.

2. Antimicrobial Properties

The antimicrobial properties of 1,3,4-oxadiazole derivatives have been a subject of research. Vankadari et al. (2013) synthesized a series of 1,3,4-oxadiazoles that exhibited significant antibacterial and moderate antifungal activities, emphasizing the potential of these compounds in antimicrobial applications.

3. Fluorescence and Sensor Applications

Thiophene substituted 1,3,4-oxadiazoles have been explored for their potential in fluorescence and sensor applications. Naik et al. (2018) conducted fluorescence quenching studies on thiophene substituted 1,3,4-oxadiazoles, suggesting their suitability as aniline sensors for future detection.

4. Antiepileptic Activity

A study by Rajak et al. (2013) synthesized novel 1,3,4-oxadiazoles and evaluated their anticonvulsant activities, indicating potential applications in the treatment of epilepsy.

5. Optoelectronic and Photonic Applications

Derivatives of 1,3,4-oxadiazoles have been studied for their role in optoelectronic and photonic applications. Naik et al. (2019) investigated the photophysical properties of thiophene substituted 1,3,4-oxadiazole derivatives, suggesting their potential in photonic, sensor, and optoelectronic devices.